Cas no 1492369-56-8 (1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol)

1-(2,5-Diethylpiperazin-1-yl)-2-methylpropan-2-ol is a piperazine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a tertiary alcohol group and a diethyl-substituted piperazine ring, which may enhance solubility and reactivity in various formulations. The compound's sterically hindered alcohol moiety could contribute to improved stability, while the piperazine core offers versatility as a building block for further functionalization. Its balanced lipophilicity and polarity make it a candidate for intermediate use in drug development, particularly in modifying pharmacokinetic properties. Further research is required to fully characterize its reactivity profile and potential applications in medicinal chemistry.
1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol structure
1492369-56-8 structure
Product Name:1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol
CAS No:1492369-56-8
MF:C12H26N2O
MW:214.347643375397
CID:4602202
PubChem ID:64978784
Update Time:2025-08-02

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol
    • Inchi: 1S/C12H26N2O/c1-5-10-8-14(9-12(3,4)15)11(6-2)7-13-10/h10-11,13,15H,5-9H2,1-4H3
    • InChI Key: VACVPDFFRSEHPU-UHFFFAOYSA-N
    • SMILES: C(N1CC(CC)NCC1CC)C(C)(O)C

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 314.8±22.0 °C at 760 mmHg
  • Flash Point: 144.2±22.3 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol Security Information

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Additional information on 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol

Comprehensive Guide to 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol (CAS No. 1492369-56-8): Properties, Applications, and Market Insights

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol (CAS No. 1492369-56-8) is a specialized organic compound with a unique molecular structure. This compound belongs to the piperazine derivatives family, which is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both diethylpiperazine and methylpropanol groups in its structure makes it a versatile intermediate for further chemical modifications.

The compound's molecular formula is C12H26N2O, and it features a piperazine ring substituted with ethyl groups at the 2 and 5 positions, along with a hydroxyl-bearing 2-methylpropan-2-ol moiety. This structural configuration contributes to its solubility in polar organic solvents and its potential as a building block in drug discovery. Researchers are particularly interested in its ability to act as a ligand or a precursor for more complex molecules.

One of the most searched questions about 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol relates to its synthetic applications. Recent trends in medicinal chemistry highlight the demand for novel piperazine-based compounds due to their bioactivity. This compound is often explored for its potential role in central nervous system (CNS) drug development, given the pharmacological relevance of piperazine derivatives in modulating neurotransmitter systems.

From a commercial perspective, 1492369-56-8 has gained attention in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the growing demand from research institutions and pharmaceutical companies. Its stability under standard laboratory conditions and compatibility with common reaction conditions make it a practical choice for synthetic chemists.

Environmental and safety considerations for 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol are also frequently discussed topics. While not classified as hazardous under standard regulations, proper handling procedures should still be followed, including the use of personal protective equipment (PPE) in laboratory settings. The compound's biodegradability and ecological impact are subjects of ongoing research, aligning with the current industry focus on green chemistry principles.

Analytical characterization of CAS 1492369-56-8 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and identity, which are critical parameters for research applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such specialized compounds at trace levels.

The future outlook for 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol appears promising, particularly in the context of drug discovery pipelines. With increasing interest in nitrogen-containing heterocycles as privileged structures in medicinal chemistry, this compound's derivatives may find applications in developing new therapeutic agents. The pharmaceutical industry's continuous search for novel scaffolds with improved pharmacokinetic properties keeps compounds like this in high demand.

For researchers working with 1492369-56-8, proper storage conditions are essential to maintain the compound's stability. Recommendations typically include storage in a cool, dry place, protected from light and moisture. These precautions help preserve the compound's integrity for extended periods, ensuring reliable experimental results in various applications.

In conclusion, 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol represents an interesting case study in specialized chemical intermediates. Its combination of structural features and potential applications makes it a valuable compound for both academic research and industrial development. As synthetic methodologies continue to advance and the demand for novel chemical entities grows, compounds like CAS 1492369-56-8 will likely remain important tools in the chemist's repertoire.

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